Cas no 106718-94-9 (2-Pyridinecarbonitrile, 6-chloro-3-phenyl-)

• Product Name: 2-Pyridinecarbonitrile, 6-chloro-3-phenyl-
• CAS No: 106718-94-9
• MF: C₁₂H₇ClN₂
• MW: 214.650381326675
• CID: 1178345
• Update Time: 2024-08-02

2-Pyridinecarbonitrile, 6-chloro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 6-chloro-3-phenyl-

• Inchi： 1S/C12H7ClN2/c13-12-7-6-10(11(8-14)15-12)9-4-2-1-3-5-9/h1-7H
• InChI Key： GFYBIJWTOJSLCP-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC(Cl)=CC=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 214.02991

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 387.8±42.0 °C(Predicted)
• PSA: 36.68
• pka: -6.28±0.10(Predicted)